Cas no 62252-40-8 (Pyridine, 3,5-dinitro-2-(1-phenylethoxy)-)
62252-40-8 structure
Product Name:Pyridine, 3,5-dinitro-2-(1-phenylethoxy)-
CAS No:62252-40-8
MF:C13H11N3O5
MW:289.243542909622
CID:452397
PubChem ID:12301275
Update Time:2025-04-19
Pyridine, 3,5-dinitro-2-(1-phenylethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 3,5-dinitro-2-(1-phenylethoxy)-
- 3,5-dinitro-2-(1-phenylethoxy)pyridine
- DTXSID80486500
- 62252-40-8
-
- Inchi: 1S/C13H11N3O5/c1-9(10-5-3-2-4-6-10)21-13-12(16(19)20)7-11(8-14-13)15(17)18/h2-9H,1H3
- InChI Key: SEZVGFRPSCHPKT-UHFFFAOYSA-N
- SMILES: O(C1C(=CC(=CN=1)[N+](=O)[O-])[N+](=O)[O-])C(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 289.06993
- Monoisotopic Mass: 289.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 108.4
Pyridine, 3,5-dinitro-2-(1-phenylethoxy)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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